4-Hydroxymethyl Loratadine
4-Hydroxymethyl Loratadine
4-Hydroxymethyl Loratadine is a usual impurity in Loratadine syrup formulations, a nonsedating-type histamine H1-receptor.
Brand Name:
Vulcanchem
CAS No.:
609806-40-8
VCID:
VC0194716
InChI:
InChI=1S/C23H25ClN2O3/c1-2-29-23(28)26-11-8-15(9-12-26)21-19-6-4-18(24)13-16(19)3-5-20-17(14-27)7-10-25-22(20)21/h4,6-7,10,13,27H,2-3,5,8-9,11-12,14H2,1H3
SMILES:
CCOC(=O)N1CCC(=C2C3=C(CCC4=C(C=CN=C42)CO)C=C(C=C3)Cl)CC1
Molecular Formula:
C23H25ClN2O3
Molecular Weight:
412.9 g/mol
4-Hydroxymethyl Loratadine
CAS No.: 609806-40-8
Impurities
VCID: VC0194716
Molecular Formula: C23H25ClN2O3
Molecular Weight: 412.9 g/mol
Purity: > 95%
| CAS No. | 609806-40-8 |
|---|---|
| Product Name | 4-Hydroxymethyl Loratadine |
| Molecular Formula | C23H25ClN2O3 |
| Molecular Weight | 412.9 g/mol |
| IUPAC Name | ethyl 4-[13-chloro-7-(hydroxymethyl)-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-2-ylidene]piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C23H25ClN2O3/c1-2-29-23(28)26-11-8-15(9-12-26)21-19-6-4-18(24)13-16(19)3-5-20-17(14-27)7-10-25-22(20)21/h4,6-7,10,13,27H,2-3,5,8-9,11-12,14H2,1H3 |
| Standard InChIKey | BCKYTUFUNAGTDV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)N1CCC(=C2C3=C(CCC4=C(C=CN=C42)CO)C=C(C=C3)Cl)CC1 |
| Canonical SMILES | CCOC(=O)N1CCC(=C2C3=C(CCC4=C(C=CN=C42)CO)C=C(C=C3)Cl)CC1 |
| Appearance | Pale Yellow Solid |
| Melting Point | 73-75°C |
| Description | 4-Hydroxymethyl Loratadine is a usual impurity in Loratadine syrup formulations, a nonsedating-type histamine H1-receptor. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[8-Chloro-5,6-dihydro-4-(hydroxymethyl)-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene]-1-piperidinecarboxylic acid ethyl ester |
| PubChem Compound | 4161540 |
| Last Modified | Nov 11 2021 |
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